Cas no 1000555-64-5 (3-(2-bromopyridin-3-yl)propan-1-amine)

• Product Name: 3-(2-bromopyridin-3-yl)propan-1-amine
• CAS No: 1000555-64-5
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 2622823
• PubChem ID: 72210867
• Update Time: 2025-06-08

3-(2-bromopyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)propan-1-amine
• EN300-1897668
• AB55123
• 1000555-64-5

• Inchi： 1S/C8H11BrN2/c9-8-7(3-1-5-10)4-2-6-11-8/h2,4,6H,1,3,5,10H2
• InChI Key： NBBALYMPEOMYBU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CCCN

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.09g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(2-bromopyridin-3-yl)propan-1-amine

Comprehensive Overview of 3-(2-bromopyridin-3-yl)propan-1-amine (CAS No. 1000555-64-5)

3-(2-bromopyridin-3-yl)propan-1-amine is a specialized organic compound with significant applications in pharmaceutical research and material science. Its molecular structure, featuring a bromopyridine moiety linked to a propan-1-amine chain, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries value this compound for its unique reactivity, particularly in cross-coupling reactions and as a building block for heterocyclic compounds.

The compound's CAS No. 1000555-64-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends highlight growing interest in 3-(2-bromopyridin-3-yl)propan-1-amine due to its potential role in developing targeted therapies and bioactive molecules. Searches for "bromopyridine derivatives" and "amine-functionalized intermediates" have surged, reflecting its relevance in drug discovery pipelines.

From a synthetic perspective, 3-(2-bromopyridin-3-yl)propan-1-amine is often employed in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, to construct biaryl systems. Its 2-bromopyridine group acts as an excellent leaving group, facilitating efficient bond formation. This property aligns with the industry's shift toward green chemistry, as it minimizes waste and improves atom economy. Questions like "How to optimize bromopyridine coupling reactions?" frequently appear in academic forums, underscoring its technical importance.

Beyond pharmaceuticals, this compound finds niche applications in agrochemicals and electronic materials. Its amine group can be further modified to create surfactants or ligands for catalysis, addressing demands for sustainable industrial processes. Analysts note increased patent filings involving CAS 1000555-64-5, particularly in photovoltaic materials and OLED technologies, where its electron-rich structure enhances device performance.

Quality control of 3-(2-bromopyridin-3-yl)propan-1-amine is paramount, with HPLC and NMR being standard characterization tools. Suppliers emphasize batch-to-batch consistency, as impurities can impact downstream reactions. Queries such as "purity standards for bromopyridine amines" reflect buyer concerns, driving advancements in analytical methodologies. Storage recommendations typically include inert atmospheres to prevent degradation, a detail often highlighted in safety data sheets.

In summary, 3-(2-bromopyridin-3-yl)propan-1-amine (CAS 1000555-64-5) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its dual functionality as a halogenated heterocycle and primary amine ensures enduring relevance in innovation-driven sectors. As research into personalized medicine and renewable energy accelerates, this compound will likely remain a focal point in high-value chemical synthesis.